2-amino-3-benzoyl-1,4-di-3-pyridinyl-4,6,7,8-tetrahydro-5(1H)-quinolinone

• IUPAC Name: (3E)-3-[hydroxy(phenyl)methylidene]-2-imino-1,4-dipyridin-3-yl-4,6,7,8-tetrahydroquinolin-5-one
• InChI: InChI=1S/C26H22N4O2/c27-26-24(25(32)17-7-2-1-3-8-17)22(18-9-5-13-28-15-18)23-20(11-4-12-21(23)31)30(26)19-10-6-14-29-16-19/h1-3,5-10,13-16,22,27,32H,4,11-12H2/b25-24+,27-26?
• InChI Key: FUQNKCJLFMZDQU-PYNDXIEHSA-N
• Canonical SMILES: C1CC2=C(C(C(=C(C3=CC=CC=C3)O)C(=N)N2C4=CN=CC=C4)C5=CN=CC=C5)C(=O)C1
• Isomeric SMILES: C1CC2=C(C(/C(=C(/C3=CC=CC=C3)\O)/C(=N)N2C4=CN=CC=C4)C5=CN=CC=C5)C(=O)C1
• Molecular Formula: C26H22N4O2
• Molecular Weight: 422.5 g/mol

Description

2-amino-3-benzoyl-1,4-di-3-pyridinyl-4,6,7,8-tetrahydro-5(1H)-quinolinone, also known as DBT or Dibenzoylthiamine, is a synthetic derivative of thiamine that has been used in scientific research for its biochemical and physiological effects. This compound has been synthesized through various methods and has been investigated for its mechanism of action and potential therapeutic applications.

Mechanism of Action

2-amino-3-benzoyl-1,4-di-3-pyridinyl-4,6,7,8-tetrahydro-5(1H)-quinolinone is a thiamine derivative that can cross the blood-brain barrier and enter the brain. It has been shown to inhibit the formation of amyloid-beta plaques and decrease oxidative stress, which are both implicated in the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects:
2-amino-3-benzoyl-1,4-di-3-pyridinyl-4,6,7,8-tetrahydro-5(1H)-quinolinone has been shown to increase the activity of enzymes involved in energy metabolism, such as pyruvate dehydrogenase and alpha-ketoglutarate dehydrogenase, which can improve mitochondrial function and energy production. It has also been shown to increase the expression of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which can promote neuronal survival and growth.

Advantages and Limitations for Lab Experiments

2-amino-3-benzoyl-1,4-di-3-pyridinyl-4,6,7,8-tetrahydro-5(1H)-quinolinone has advantages in that it is a synthetic compound that can be easily synthesized and purified. It also has a high potency and can be effective at low concentrations. However, its limitations include its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

Future research directions for 2-amino-3-benzoyl-1,4-di-3-pyridinyl-4,6,7,8-tetrahydro-5(1H)-quinolinone could include investigating its potential therapeutic applications in other neurodegenerative diseases, such as Huntington's disease and multiple sclerosis. It could also be investigated for its potential use in combination therapy with other neuroprotective agents. Further studies could also investigate the pharmacokinetics and pharmacodynamics of 2-amino-3-benzoyl-1,4-di-3-pyridinyl-4,6,7,8-tetrahydro-5(1H)-quinolinone to optimize its therapeutic potential.

Synthesis Methods

2-amino-3-benzoyl-1,4-di-3-pyridinyl-4,6,7,8-tetrahydro-5(1H)-quinolinone can be synthesized through the condensation of thiamine with benzoyl chloride in the presence of a base, followed by cyclization with pyridine and reduction with sodium borohydride. This method has been optimized to yield high purity and high yield of 2-amino-3-benzoyl-1,4-di-3-pyridinyl-4,6,7,8-tetrahydro-5(1H)-quinolinone.

Scientific Research Applications

2-amino-3-benzoyl-1,4-di-3-pyridinyl-4,6,7,8-tetrahydro-5(1H)-quinolinone has been investigated for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been shown to have neuroprotective effects and can improve cognitive function in animal models.